(2-bromo-4-methylphenyl)(3-pyridinylmethyl)amine

• IUPAC Name: 2-bromo-4-methyl-N-(pyridin-3-ylmethyl)aniline
• InChI: InChI=1S/C13H13BrN2/c1-10-4-5-13(12(14)7-10)16-9-11-3-2-6-15-8-11/h2-8,16H,9H2,1H3
• InChI Key: XMFBPLLJCLVALS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NCC2=CN=CC=C2)Br
• Molecular Formula: C13H13BrN2
• Molecular Weight: 277.16 g/mol

Description

(2-bromo-4-methylphenyl)(3-pyridinylmethyl)amine, also known as BPCA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. BPCA is a heterocyclic compound that contains both pyridine and amine functional groups. The synthesis of BPCA is a complex process that requires specialized equipment and expertise.

Mechanism of Action

The mechanism of action of (2-bromo-4-methylphenyl)(3-pyridinylmethyl)amine is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins. (2-bromo-4-methylphenyl)(3-pyridinylmethyl)amine has been shown to inhibit the activity of COX-2, which is involved in the production of prostaglandins that cause inflammation. (2-bromo-4-methylphenyl)(3-pyridinylmethyl)amine has also been shown to inhibit the activity of MMP-9, which is involved in the breakdown of extracellular matrix proteins. Additionally, (2-bromo-4-methylphenyl)(3-pyridinylmethyl)amine has been shown to inhibit the activity of HIV-1 integrase, which is involved in the replication of the HIV virus.
Biochemical and Physiological Effects
(2-bromo-4-methylphenyl)(3-pyridinylmethyl)amine has been shown to have various biochemical and physiological effects. (2-bromo-4-methylphenyl)(3-pyridinylmethyl)amine has been shown to have anti-inflammatory effects by inhibiting the activity of COX-2 and reducing the production of prostaglandins. (2-bromo-4-methylphenyl)(3-pyridinylmethyl)amine has also been shown to have anti-cancer effects by inhibiting the activity of MMP-9 and reducing the breakdown of extracellular matrix proteins. Additionally, (2-bromo-4-methylphenyl)(3-pyridinylmethyl)amine has been shown to have anti-viral effects by inhibiting the activity of HIV-1 integrase and reducing the replication of the HIV virus.

Advantages and Limitations for Lab Experiments

(2-bromo-4-methylphenyl)(3-pyridinylmethyl)amine has several advantages for lab experiments. (2-bromo-4-methylphenyl)(3-pyridinylmethyl)amine is a stable compound that can be easily synthesized and purified. (2-bromo-4-methylphenyl)(3-pyridinylmethyl)amine has also been shown to have low toxicity and high selectivity for its target enzymes and proteins. However, (2-bromo-4-methylphenyl)(3-pyridinylmethyl)amine also has some limitations for lab experiments. (2-bromo-4-methylphenyl)(3-pyridinylmethyl)amine has limited solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, (2-bromo-4-methylphenyl)(3-pyridinylmethyl)amine has a short half-life, which can make it difficult to study its pharmacokinetics.

Future Directions

For (2-bromo-4-methylphenyl)(3-pyridinylmethyl)amine research include the development of (2-bromo-4-methylphenyl)(3-pyridinylmethyl)amine derivatives, in vivo studies, combination therapy, and new synthesis methods.

Synthesis Methods

The synthesis of (2-bromo-4-methylphenyl)(3-pyridinylmethyl)amine involves a multistep reaction process that requires the use of various reagents and solvents. The first step involves the reaction of 2-bromo-4-methylphenol with sodium hydride to form the corresponding phenoxide. This is followed by the reaction of the phenoxide with 3-pyridinecarboxaldehyde to form the intermediate compound. The intermediate compound is then reduced using sodium borohydride to form the final product, (2-bromo-4-methylphenyl)(3-pyridinylmethyl)amine. The overall yield of the synthesis process is around 50%, and the purity of the product can be improved using various purification techniques.

Scientific Research Applications

(2-bromo-4-methylphenyl)(3-pyridinylmethyl)amine has shown potential applications in medicinal chemistry, particularly in the development of drugs for the treatment of various diseases. (2-bromo-4-methylphenyl)(3-pyridinylmethyl)amine has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. It has also been studied for its potential use as a neuroprotective agent and in the treatment of Alzheimer's disease. (2-bromo-4-methylphenyl)(3-pyridinylmethyl)amine has been shown to inhibit the activity of various enzymes and proteins, including COX-2, MMP-9, and HIV-1 integrase. These properties make (2-bromo-4-methylphenyl)(3-pyridinylmethyl)amine a promising candidate for drug development.